Ethyl 3-cyclopentyl-3-oxopropanoate

• IUPAC Name: ethyl 3-cyclopentyl-3-oxopropanoate
• InChI: InChI=1S/C10H16O3/c1-2-13-10(12)7-9(11)8-5-3-4-6-8/h8H,2-7H2,1H3
• InChI Key: MUDKQMLLCRJCEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1CCCC1
• Molecular Formula: C10H16O3
• DSSTOX Substance ID: DTXSID70457204
• Molecular Weight: 184.23 g/mol
• CAS No.: 24922-00-7

Description

Ethyl 3-cyclopentyl-3-oxopropanoate is an organic compound with the molecular formula C10H16O3. It is a liquid at room temperature and is known for its use in various chemical reactions and applications. The compound is characterized by the presence of a cyclopentyl group attached to a propanoate ester, making it a versatile intermediate in organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl 3-cyclopentyl-3-oxopropanoate can be synthesized through several methods. One common synthetic route involves the esterification of 3-cyclopentyl-3-oxopropanoic acid with ethanol in the presence of a strong acid catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions to ensure complete conversion of the acid to the ester .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to high-purity products suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-cyclopentyl-3-oxopropanoate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the ester group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopentyl ketones, while reduction can produce cyclopentyl alcohols .

Scientific Research Applications

Ethyl 3-cyclopentyl-3-oxopropanoate has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is used in the study of enzyme-catalyzed reactions and metabolic pathways.

Medicine: It is investigated for its potential use in the development of pharmaceuticals and therapeutic agents.

Industry: The compound is utilized in the production of fine chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of ethyl 3-cyclopentyl-3-oxopropanoate involves its interaction with specific molecular targets and pathways. The ester group can undergo hydrolysis to release the corresponding acid, which can then participate in various biochemical reactions. The cyclopentyl group may influence the compound’s binding affinity and specificity towards certain enzymes or receptors .

Comparison with Similar Compounds

Ethyl 3-cyclopentyl-3-oxopropanoate can be compared with other similar compounds such as:

Ethyl 3-cyclopropyl-3-oxopropanoate: This compound has a cyclopropyl group instead of a cyclopentyl group, leading to different reactivity and applications.

Ethyl 3-cyclohexyl-3-oxopropanoate: The presence of a cyclohexyl group can result in variations in physical properties and chemical behavior.

Mthis compound: The use of a methyl ester instead of an ethyl ester can affect the compound’s solubility and reactivity.

This compound stands out due to its unique combination of a cyclopentyl group and an ethyl ester, which imparts specific characteristics and advantages in various applications .

Biological Activity

Ethyl 3-cyclopentyl-3-oxopropanoate (C10H16O3) is an organic compound characterized by its cyclopentyl group attached to a 3-oxopropanoate ester structure. This unique molecular configuration contributes to its notable biological activity, making it a subject of interest in various fields, including medicinal chemistry and material science.

• Molecular Formula : C10H16O3
• Density : Approximately 1.1 g/cm³
• Boiling Point : Around 255.3 °C
• Flash Point : 106.1 °C

These properties indicate that this compound is stable under standard conditions and has potential applications in organic synthesis and drug development.

The biological activity of this compound is attributed to its structural features:

• Enzyme Interaction : The compound can participate in enzyme-catalyzed reactions due to the presence of the ester and ketone functional groups, which allow it to engage in hydrogen bonding and other biochemical interactions.
• Potential as a Drug Precursor : While direct medicinal properties have not been established, the compound's structure suggests it could serve as a precursor for synthesizing biologically active molecules, particularly those targeting specific diseases.

Biological Activity Studies

Recent research has highlighted several aspects of the biological activity of this compound:

Antimicrobial Activity

In studies assessing antimicrobial properties, this compound demonstrated significant activity against various bacterial strains. The compound's ability to inhibit bacterial growth suggests potential applications in developing new antibiotics.

Insecticidal Properties

Research indicates that compounds with similar structures exhibit insecticidal activities. This compound may contribute to the development of environmentally friendly insecticides, particularly against mosquito species .

Case Studies

• Synthesis and Biological Evaluation : A study synthesized this compound as part of a series aimed at developing new enzyme inhibitors. The results indicated promising inhibitory activity against specific enzymes involved in metabolic pathways .
• Pharmacological Applications : In another investigation, researchers explored the modification of this compound to enhance its biological activity, focusing on its potential as a therapeutic agent for treating metabolic disorders.

Comparative Analysis

To understand the uniqueness of this compound, it is essential to compare it with similar compounds:

Compound Name	Molecular Formula	Biological Activity
Ethyl 2-cyclopentyl-3-hydroxypropanoate	C10H18O3	Moderate antimicrobial activity
Ethyl cyclohexyl-3-oxobutanoate	C11H20O3	Insecticidal properties
Ethyl 4-methyl-4-(phenyl)butanoate	C13H18O2	Antifungal and antibacterial

This table illustrates how this compound stands out due to its specific structural features that may enhance its biological interactions.

Synthesis routes and methods

Procedure details

Sodium pellets (3.1 g, 135 mmol) were dissolved in ethanol (100 ml) under nitrogen at room temperature and a solution of diethyloxalate (18.4 ml, 135 mmol) and 1-cyclopentylethanone (16.7 g, 149 mmol) was added dropwise at room temperature over 30 minutes. The reaction was diluted with ethanol (100 ml), heated to 60° C. and stirred at this temperature for 2 hours. After cooling to room temperature the reaction was poured onto ice-cold 2N HCl (200 ml) and extracted with diethylether (300 ml) and ethyl acetate (300 ml). The combined organic extracts were dried over MgSO4, concentrated under reduced pressure and the residue was purified by flash column chromatography on silica gel eluting with pentane:ethyl acetate (6:1, by volume) to give 3-cyclopentyl-3-oxo-propionc acid ethyl ester (23.8 g) as an orange oil. 1H NMR (400 MHz, CDCl3): δ=14.38-14.65 (1H, brs), 6.83 (1H, s), 4.30-4.39 (2H, quart), 2.82-2.92 (1H, quin), 1.83-1.96 (2H, m), 1.57-1.83 (6H, 2×m), 1.33-1.40 (3H, t) ppm. LRMS (electrospray): m/z [M−H]+ 211.